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Compound of Interest

Compound Name:
6-Bromo-3-chloro-2-

fluoroiodobenzene

CAS No.: 1820674-47-2

Cat. No.: B2779917

Get Quote

6-Bromo-3-chloro-2-fluoroiodobenzene is a complex, poly-halogenated aromatic compound.

Such molecules are valuable as building blocks and intermediates in medicinal chemistry and

materials science due to the diverse reactivity conferred by the different halogen substituents.

However, this structural complexity also necessitates a cautious and well-informed approach to

its handling.

The toxicological properties of 6-Bromo-3-chloro-2-fluoroiodobenzene have not been

thoroughly investigated.[1][2] However, based on data from similar chemical structures, a

distinct hazard profile can be anticipated. The primary concerns are significant irritation

potential and possible acute toxicity.
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Identifier Value Source

IUPAC Name
1-Bromo-4-chloro-5-fluoro-2-

iodobenzene

CAS Number 1820674-47-2

Molecular Formula C₆H₂BrClFI [3]

Molecular Weight 335.34 g/mol [3]

Anticipated GHS Hazard Classifications (Based on Analogs):

Skin Corrosion/Irritation, Category 2: Expected to cause skin irritation.[4][5]

Serious Eye Damage/Eye Irritation, Category 2: Expected to cause serious eye irritation.[5]

[6][7]

Specific Target Organ Toxicity (Single Exposure), Category 3: May cause respiratory

irritation.[2][5][7]

Acute Toxicity (Oral, Dermal, Inhalation): Potentially harmful if swallowed, in contact with

skin, or if inhaled.[6]

Section 2: A Proactive Safety Framework: The
Hierarchy of Controls
Effective chemical safety is not merely about personal protective equipment (PPE); it is a

systematic approach to risk mitigation. The hierarchy of controls prioritizes strategies that are

inherently more effective and reliable. This framework must be the foundation of any Standard

Operating Procedure (SOP) involving this compound.
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Caption: The Hierarchy of Controls prioritizes risk management strategies.

Section 3: Core Infrastructure for Safe Handling
Engineering Controls: The Primary Barrier
The principal engineering control for this class of chemicals is a properly functioning and

certified chemical fume hood.[6][8] Halogenated organic compounds can have significant vapor

pressures, and dusts from solid forms can be easily inhaled.

Causality: A fume hood provides a physical barrier and active ventilation, drawing vapors and

particulates away from the user's breathing zone. This is critical for minimizing inhalation
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exposure, which is a primary risk route for respiratory irritation and systemic toxicity.[8][9] All

manipulations, including weighing, transferring, and running reactions, must be performed

within the hood.[6]

Administrative Controls: Codifying Safe Practices
Standard Operating Procedures (SOPs): A detailed, lab-specific SOP must be written and

approved before work begins. This document should incorporate the information from this

guide and, most importantly, the manufacturer's SDS.

Designated Areas: All areas where the compound is stored or handled must be clearly

marked with appropriate hazard warnings.[10] This prevents uninformed personnel from

accidental exposure.

Training: All personnel must be thoroughly trained on the specific hazards of this compound,

the lab's SOP, and emergency procedures before being authorized to handle it.

Section 4: Personal Protective Equipment (PPE) -
The Last Line of Defense
PPE is essential but should never be the sole means of protection. Its effectiveness depends

entirely on proper selection, fit, and use.

Eye and Face Protection: ANSI-approved chemical splash goggles are mandatory.[10][11]

Safety glasses with side shields offer insufficient protection against splashes and vapors.

Skin and Body Protection: A flame-resistant laboratory coat, fully buttoned, is required.[8]

Ensure it has long sleeves. Closed-toe shoes are also mandatory.[8]

Hand Protection: Nitrile gloves are the minimum requirement.[9][10] Given the poly-

halogenated nature of the molecule, which can affect breakthrough times, consider double-

gloving.[10] Always consult the glove manufacturer's compatibility chart. Gloves must be

inspected before each use and removed promptly if contamination is suspected, followed by

thorough hand washing.[10]

Protocol: Donning and Doffing PPE
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Proper sequencing is critical to prevent cross-contamination.

Donning (Putting On):

1. Put on the lab coat and fasten it completely.

2. Put on safety goggles.

3. Wash hands thoroughly.

4. Put on the first pair of gloves.

5. Put on the second pair of gloves, ensuring they go over the cuffs of the lab coat.

Doffing (Taking Off):

1. Remove the outer, more contaminated pair of gloves.

2. Remove the lab coat by folding it inward on itself, avoiding contact with the outer surface.

3. Remove safety goggles.

4. Remove the inner pair of gloves.

5. Wash hands thoroughly with soap and water.[10]

Section 5: Protocols for Routine Handling and
Storage
Handling

Work Area Preparation: Before starting, ensure the fume hood is operational, the sash is at

the appropriate height, and all necessary equipment and spill cleanup materials are within

reach.[9]

Chemical Transfer: Use a spatula for solids or a pipette for liquids. To avoid generating dust,

do not scrape the material. If the compound is a solid, weigh it out onto weighing paper or

into a tared container within the fume hood.
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General Hygiene: Avoid all personal contact, including inhalation.[12] Do not eat, drink, or

smoke when handling this product.[6][12] Wash hands thoroughly after handling, even after

removing gloves.

Storage
Container Integrity: Keep the container tightly closed when not in use.[6][7]

Location: Store in a cool, dry, and well-ventilated area designated for hazardous chemicals.

[6][11] Keep away from direct sunlight and sources of ignition.[11]

Incompatibilities: Store segregated from strong oxidizing agents and strong acids.[6][10] The

rationale is to prevent exothermic or violent reactions that could lead to a loss of

containment.

Section 6: Emergency Response Procedures
Rapid and correct response during an emergency is critical. All personnel must know the

location of safety showers and eyewash stations.[9]

First Aid Measures
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Exposure Route Action Rationale

Skin Contact

Immediately remove all

contaminated clothing while

under an emergency shower.

[13] Flush the affected skin

with copious amounts of water

for at least 15 minutes.[14][15]

If irritation persists, seek

medical attention.

Rapid and prolonged flushing

is essential to remove the

chemical and minimize tissue

damage. Contaminated

clothing can be a continuing

source of exposure.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding the eyelids

open to ensure thorough

rinsing.[7] Remove contact

lenses if easy to do. Seek

immediate medical attention.

[6]

The eye is extremely sensitive,

and prompt, thorough irrigation

is the most effective way to

prevent or reduce permanent

damage.

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing.[6][7] If the person

feels unwell or has difficulty

breathing, seek immediate

medical attention.

This removes the individual

from the contaminated

atmosphere. Medical attention

is crucial as respiratory

irritation can progress.

Ingestion

Do NOT induce vomiting.[7]

Rinse the mouth with water.

Call a physician or poison

control center immediately.[6]

Inducing vomiting can cause

the chemical to be aspirated

into the lungs, leading to

severe chemical pneumonitis.

Spill Management
The appropriate response to a spill depends on its size and the training of the personnel

involved.
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Chemical Spill Occurs

Is the spill small (<100mL),
contained, and not an

immediate inhalation hazard?

Are you trained and equipped
to handle the cleanup?

Yes

MAJOR SPILL
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3. Call emergency services.

No

No

MINOR SPILL
Follow Incidental Spill

Cleanup Protocol.

Yes
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Caption: A decision-making workflow for chemical spill response.

Protocol: Incidental (Minor) Spill Cleanup
This procedure is only for small spills that can be cleaned up in under 10 minutes by trained

personnel.[10]

Alert & Secure: Alert personnel in the immediate area.[13] Restrict access to the spill zone.

PPE: Don appropriate PPE, including double nitrile gloves, chemical splash goggles, and a

lab coat.[10]
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Control Vapors & Ignition: Ensure adequate ventilation (fume hood). Remove all sources of

ignition.[7]

Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or chemical

absorbent pads, working from the outside in to prevent spreading.[6][14]

Collect: Carefully scoop the absorbed material and place it into a suitable, sealable container

(e.g., a heavy-duty plastic bag or pail).[13][14]

Decontaminate: Wipe down the spill area with a mild detergent and water solution.[13]

Dispose: Label the container as "Hazardous Waste: Spill Debris containing 6-Bromo-3-
chloro-2-fluoroiodobenzene" and dispose of it according to institutional protocols.[14][16]

Section 7: Waste Disposal Considerations
Proper chemical waste management is a legal and ethical responsibility.

Segregation is Key: As a halogenated compound, all waste containing this substance

(including contaminated consumables like gloves and paper towels) must be collected in a

designated "Halogenated Organic Waste" container.[8][9]

Causality: Halogenated waste requires specific disposal methods, often high-temperature

incineration, and mixing it with non-halogenated waste streams significantly increases

disposal costs and can violate environmental regulations.[16]

Container Management: Waste containers must be kept tightly closed except when adding

waste.[9][16] They must be stored in a designated satellite accumulation area, within

secondary containment, and away from incompatible materials.[10][16]

Labeling: All waste containers must be accurately labeled with a "Hazardous Waste" tag that

lists all chemical constituents and their approximate percentages.[16]

References
Clarkson University. CHEMICAL SPILL PROCEDURES. Clarkson University Environmental

Health & Safety. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23312~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2012:34:55~~2-Bromo-3-fluorobenzotrifluoride~~
https://www.fishersci.com/store/msds?partNumber=AC398880050&countryCode=US&language=en
https://ehs.princeton.edu/chemical/spill/procedures
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://ehs.princeton.edu/chemical/spill/procedures
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.benchchem.com/product/b2779917/docs?utm_src=pdf-body#section-1-compound-profile-and-anticipated-hazard-landscape
https://www.benchchem.com/product/b2779917/docs?utm_src=pdf-body#section-1-compound-profile-and-anticipated-hazard-landscape
https://ehs.princeton.edu/chemical/spill/procedures
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances/
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.clarkson.edu/sites/default/files/2020-09/chemical-spill-procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2779917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


University of Wisconsin-Milwaukee. (2013, August 23). Standard Operating Procedure (SOP)

for BENZENE. University of Wisconsin-Milwaukee. [Link]

PubChem. 3-Bromo-2-chloro-6-fluoroiodobenzene. National Center for Biotechnology

Information. [Link]

Washington State University. Halogenated Solvents. Washington State University

Environmental Health & Safety. [Link]

Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing

of Organic Substances. Chemistry LibreTexts. [Link]

Princeton University. Chemical Spill Procedures. Princeton University Environmental Health

and Safety. [Link]

PubChem. 1-Bromo-2-chloro-3-fluoro-4-iodobenzene. National Center for Biotechnology

Information. [Link]

University of North Carolina at Charlotte. (2024, March 29). CHEMICAL SPILL

PROCEDURES. Environmental Health and Safety. [Link]

Temple University. Halogenated Solvents in Laboratories. Temple University Environmental

Health and Radiation Safety. [Link]

MIT Plasma Science and Fusion Center. Standard Operating Procedures for Use of

Halogenated Solvents. MIT. [Link]

PubChem. 1-Bromo-3-chloro-2-fluorobenzene. National Center for Biotechnology

Information. [Link]

PubChem. 1-Bromo-3-chloro-2-iodobenzene. National Center for Biotechnology Information.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://uwm.edu/environmental-health-safety/wp-content/uploads/sites/464/2013/08/Benzene.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/99769449
https://ehs.wsu.edu/wp-content/uploads/sites/1421/2023/10/SOP-Halogenated-Solvents.pdf
https://chem.libretexts.org/Ancillary_Materials/Reference/Student_Handouts/Safe_Laboratory_Practices%3A_Handling_and_Disposing_of_Organic_Substances-_Chemistry
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-spills/spill-response-clean-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/44891201
https://safety.charlotte.edu/sites/safety.charlotte.edu/files/media/EHS-SOP-08-Chemical-Spill-Procedures.pdf
https://www.temple.edu/ehrs/sites/ehrs/files/documents/Halogenated_Solvents_in_Laboratories_Guidance.pdf
https://www.psfc.mit.edu/research/alcator/program/ESH/Halogenated_Solvents.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-chloro-2-fluorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-3-chloro-2-iodobenzene
https://www.benchchem.com/product/b2779917?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2779917?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. beta.lakeland.edu [beta.lakeland.edu]

2. fishersci.com [fishersci.com]

3. 3-Bromo-2-chloro-6-fluoroiodobenzene | C6H2BrClFI | CID 99769449 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fishersci.be [fishersci.be]

5. 1-Bromo-3-chloro-2-fluorobenzene | C6H3BrClF | CID 3685762 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

7. assets.thermofisher.com [assets.thermofisher.com]

8. hscprep.com.au [hscprep.com.au]

9. braun.matse.illinois.edu [braun.matse.illinois.edu]

10. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

11. file.chemscene.com [file.chemscene.com]

12. static.cymitquimica.com [static.cymitquimica.com]

13. lin-web.clarkson.edu [lin-web.clarkson.edu]

14. ehs.princeton.edu [ehs.princeton.edu]

15. safety.charlotte.edu [safety.charlotte.edu]

16. campusoperations.temple.edu [campusoperations.temple.edu]

To cite this document: BenchChem. [Section 1: Compound Profile and Anticipated Hazard
Landscape]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2779917/docs#section-1-compound-profile-and-
anticipated-hazard-landscape]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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